2-(5-amino-4-(phenylsulfonyl)-3-(m-tolylamino)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-[5-amino-4-(benzenesulfonyl)-3-(3-methylanilino)pyrazol-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H21ClFN5O3S/c1-15-6-5-7-16(12-15)29-24-22(35(33,34)18-8-3-2-4-9-18)23(27)31(30-24)14-21(32)28-17-10-11-20(26)19(25)13-17/h2-13H,14,27H2,1H3,(H,28,32)(H,29,30)
• InChI Key: KMPGWXKYNFRGRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NN(C(=C2S(=O)(=O)C3=CC=CC=C3)N)CC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C24H21ClFN5O3S
• Molecular Weight: 514.0 g/mol

Description

2-(5-amino-4-(phenylsulfonyl)-3-(m-tolylamino)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C24H21ClFN5O3S and its molecular weight is 513.97. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-4-(phenylsulfonyl)-3-(m-tolylamino)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-4-(phenylsulfonyl)-3-(m-tolylamino)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Sulfonamide derivatives, including those with structural similarities to the compound , have been synthesized and evaluated for their cytotoxic activity against cancer cell lines. For instance, novel sulfonamide derivatives have shown significant potency against breast and colon cancer cell lines, highlighting the potential of these compounds in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Antimicrobial Activity

Research has also delved into the antimicrobial efficacy of novel sulfonamide compounds. These studies have synthesized heterocyclic compounds incorporating the sulfamoyl moiety, demonstrating significant antibacterial and antifungal properties, which suggest their applicability in treating microbial infections (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Enzyme Inhibition

Some derivatives have been found to inhibit crucial enzymes effectively. For example, phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have shown efficacy, indicating the compound's potential in targeting signaling pathways involved in cancer and other diseases (Stec et al., 2011).

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction between similar compounds and biological targets. These studies help in predicting the activity of compounds against specific diseases and can be instrumental in drug development processes (Shukla & Yadava, 2020).